1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol)
Overview
Description
1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol) is a 1,2-diacyl-sn-glycero-3-phospho-(1'-sn-glycerol) in which both acyl groups are specified as (9E)-octadecenoyl. It has a role as a mouse metabolite. It derives from an elaidic acid.
Scientific Research Applications
Synthesis and Characterization
- Improved Synthesis Techniques : F. Paltauf (1976) described a method for synthesizing an analogue of 1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol), highlighting advancements in synthesis techniques (Paltauf, 1976).
Lipid Bilayers and Membrane Studies
- Stabilization of Phospholipid Multilayers : J. Saccani et al. (2004) investigated the collapse of various phospholipid monolayers, including derivatives of 1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol), offering insights into membrane interactions and stability (Saccani et al., 2004).
- Hydrocarbon Chain Packing in Bilayers : P. G. Barton and F. Gunstone (1975) studied the properties of phospholipid bilayers formed from unsaturated lecithins, including 1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol) derivatives, to understand molecular motion and chain packing (Barton & Gunstone, 1975).
Enzymatic Studies and Lipid Interactions
- Enzymatic Conversion Studies : E. Heinz et al. (1979) conducted enzymatic experiments with an ether analogue of 1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol), revealing its conversion to other derivatives, contributing to the understanding of lipid biochemistry (Heinz et al., 1979).
- Lipid-Protein Interactions : Efstathia Triantafyllopoulou et al. (2022) examined the interactions between serum proteins and liposomes containing 1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol), providing insights into nanoparticle behavior in biological systems (Triantafyllopoulou et al., 2022).
Pharmaceutical and Drug Development Applications
- Drug Interactions with Lipid Membranes : Da Huang et al. (2013) used a lipid containing a derivative of 1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol) to study the interactions between small molecules and lipid bilayers, contributing to drug development research (Huang et al., 2013).
properties
Product Name |
1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol) |
|---|---|
Molecular Formula |
C42H79O10P |
Molecular Weight |
775 g/mol |
IUPAC Name |
[(2R)-3-[[(2S)-2,3-dihydroxypropoxy]-hydroxyphosphoryl]oxy-2-[(E)-octadec-9-enoyl]oxypropyl] (E)-octadec-9-enoate |
InChI |
InChI=1S/C42H79O10P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-41(45)49-37-40(38-51-53(47,48)50-36-39(44)35-43)52-42(46)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,39-40,43-44H,3-16,21-38H2,1-2H3,(H,47,48)/b19-17+,20-18+/t39-,40+/m0/s1 |
InChI Key |
DSNRWDQKZIEDDB-ZQXBMSQTSA-N |
Isomeric SMILES |
CCCCCCCC/C=C/CCCCCCCC(=O)OC[C@H](COP(=O)(O)OC[C@H](CO)O)OC(=O)CCCCCCC/C=C/CCCCCCCC |
Canonical SMILES |
CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)(O)OCC(CO)O)OC(=O)CCCCCCCC=CCCCCCCCC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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